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Compound of Interest

Compound Name: N-Boc-3-aminophenylacetic Acid

Cat. No.: B053512

An In-depth Technical Guide to N-Boc-3-aminophenylacetic Acid

Introduction

N-Boc-3-aminophenylacetic acid is a derivative of 3-aminophenylacetic acid where the amino
group is protected by a tert-butyloxycarbonyl (Boc) group. This protection strategy makes it a
valuable building block in organic synthesis, particularly in the fields of medicinal chemistry and
drug development. The Boc group is stable under a variety of reaction conditions but can be
easily removed under acidic conditions, providing a reliable method for controlled amine
deprotection. Its structure is utilized in the synthesis of peptide-based therapeutics, bioactive
molecules, and advanced materials.[1] This guide provides a comprehensive overview of its
structural formula, stereochemistry, physicochemical properties, synthesis protocols, and
applications.

Structural Formula and Stereochemistry

The chemical structure of N-Boc-3-aminophenylacetic acid is characterized by a
phenylacetic acid backbone with a Boc-protected amino group at the meta-position of the
phenyl ring.

o |[UPAC Name: {3-[(tert-butoxycarbonyl)amino]phenyl}acetic acid[2]

e Molecular Formula: C13H17NOa4[3][4]
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« SMILES: O=C(0)CC1=CC=CC(NC(OC(C)(C)C)=0)=C1[3]
« InChl Key: RGLDALVJILSFYMV-UHFFFAOYSA-N[2][3]

Stereochemistry: N-Boc-3-aminophenylacetic acid is an achiral molecule. It does not
possess any stereocenters. The methylene group (-CHz-) of the acetic acid moiety is prochiral,
but the molecule as a whole lacks a chiral center, and therefore, does not exhibit optical
activity. The standard InChiKey for this compound (RGLDALVJILSFYMV-UHFFFAOY SA-N)
confirms the absence of defined stereochemistry.[2][3]

Physicochemical Properties

The key physical and chemical properties of N-Boc-3-aminophenylacetic acid are
summarized in the table below. These properties are essential for its handling, storage, and
application in experimental settings.

Property Value Reference(s)
CAS Number 123036-51-1 [21131[41[5]
Molecular Weight 251.28 g/mol [1103114]

White solid, light brown to
Appearance [11[2][5]
brown powder or crystals

Melting Point 100-102 °C or 102-107 °C [11[5]
Purity > 97% (HPLC) or 98% [1][2][6]
Storage Conditions 2-8 °C or Room Temperature [2][5]

Synthesis and Experimental Protocols

The most common method for the preparation of N-Boc-3-aminophenylacetic acid involves
the protection of the amino group of 3-aminophenylacetic acid using di-tert-butyl dicarbonate
(Boc20).

Protocol: Synthesis of N-Boc-3-aminophenylacetic acid

This protocol is adapted from established chemical synthesis procedures.[5]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.ambeed.com/products/123036-51-1.html
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d678fc6?context=bbe
https://www.ambeed.com/products/123036-51-1.html
https://www.benchchem.com/product/b053512?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d678fc6?context=bbe
https://www.ambeed.com/products/123036-51-1.html
https://www.benchchem.com/product/b053512?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d678fc6?context=bbe
https://www.ambeed.com/products/123036-51-1.html
https://www.tci-chemical-trading.com/product/CT224000378
https://www.chemicalbook.com/ProductChemicalPropertiesCB4956879_EN.htm
https://www.chemimpex.com/fr/products/14473
https://www.ambeed.com/products/123036-51-1.html
https://www.tci-chemical-trading.com/product/CT224000378
https://www.chemimpex.com/fr/products/14473
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d678fc6?context=bbe
https://www.chemicalbook.com/ProductChemicalPropertiesCB4956879_EN.htm
https://www.chemimpex.com/fr/products/14473
https://www.chemicalbook.com/ProductChemicalPropertiesCB4956879_EN.htm
https://www.chemimpex.com/fr/products/14473
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d678fc6?context=bbe
https://www.chemimpex.com/products/22767
https://www.sigmaaldrich.com/TW/zh/product/synthonixcorporation/sy3h3d678fc6?context=bbe
https://www.chemicalbook.com/ProductChemicalPropertiesCB4956879_EN.htm
https://www.benchchem.com/product/b053512?utm_src=pdf-body
https://www.benchchem.com/product/b053512?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB4956879_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

e 3-Aminophenylacetic acid

» Di-tert-butyl dicarbonate (Boc20)

e Sodium carbonate (Naz2COs)

e Dioxane

o Water

o Ethyl acetate

o Potassium hydrogen sulfate (KHSOa4) solution (dilute)

Procedure:

» Dissolve 3-aminophenylacetic acid (1 equivalent) in a 1:1 mixture of dioxane and water.
e Cool the solution in an ice bath.

e Add an aqueous solution of sodium carbonate (1 equivalent).

e Add di-tert-butyl dicarbonate (Bocz0, 1.1 equivalents) to the mixture all at once.

« Stir the reaction mixture continuously for 4 hours at room temperature, allowing it to warm
gradually.

o After the reaction is complete, remove the dioxane by distillation under reduced pressure.

» Cool the remaining aqueous layer, overlay it with ethyl acetate, and acidify to pH 4 using a
dilute KHSOa solution.

o Separate the organic layer and extract the aqueous layer with ethyl acetate.

o Combine the organic extracts and purify the product using silica gel column chromatography
with ethyl acetate as the eluent.
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e The final product, N-Boc-3-aminophenylacetic acid, is typically obtained as a white solid.

[5]

Synthesis Workflow Diagram
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Start: Reagents

3-Aminophenylacetic Acid
Dioxane/Water
Sodium Carbonate

1. Dissolution & Cooling
(Ice Bath)

2. Add Boc20
(1.1eq.)

3. Reaction
(4h at RT)

4. Dioxane Removal
(Reduced Pressure)

5. Acidification & Extraction
(pH 4 with KHSOa, Ethyl Acetate)

6. Purification
(Silica Gel Chromatography)

End Product:
N-Boc-3-aminophenylacetic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Boc-3-aminophenylacetic acid.
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Applications in Drug Development

N-Boc-3-aminophenylacetic acid is a versatile building block primarily used in the synthesis
of pharmaceuticals, particularly in peptide chemistry and the development of novel therapeutic
agents.[1][6] The Boc protecting group allows for its incorporation into complex molecules, after
which the amine can be deprotected to allow for further functionalization.

Its applications include:

» Peptide Synthesis: It serves as a modified amino acid residue for incorporation into peptide
chains during solid-phase or solution-phase peptide synthesis.[7]

o Pharmaceutical Intermediates: It is a key intermediate in the synthesis of drugs targeting
neurological disorders and other conditions.[1]

e Bioconjugation: The functional groups of the molecule allow it to be used in linking
biomolecules for applications such as targeted drug delivery.[1]

Logical Workflow: Role in Peptide-Based Drug
Discovery

The following diagram illustrates the logical flow of how N-Boc-3-aminophenylacetic acid is
utilized as a building block in a generalized peptide synthesis workflow for drug discovery.
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Caption: Role of N-Boc-3-aminophenylacetic acid in a drug discovery workflow.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b053512?utm_src=pdf-body-img
https://www.benchchem.com/product/b053512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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